Cas no 949164-09-4 ((2S)-2-amino-3-{[2-(benzyloxy)phenyl](3-fluorophenyl)methoxy}propanoic acid)

• Product Name: (2S)-2-amino-3-{[2-(benzyloxy)phenyl](3-fluorophenyl)methoxy}propanoic acid
• CAS No: 949164-09-4
• MF: C₂₃H₂₂FNO₄
• MW: 395.423490047455
• CID: 2859567
• Update Time: 2025-06-22

(2S)-2-amino-3-{[2-(benzyloxy)phenyl](3-fluorophenyl)methoxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

• ALX 1393
• ALX1393
• (2S)-2-amino-3-{[2-(benzyloxy)phenyl](3-fluorophenyl)methoxy}propanoic acid
• (2S)-2-amino-3-((2-(benzyloxy)phenyl)(3-fluorophenyl)methoxy)propanoic acid
• O-[2-benzyloxyphenyl-3-flurophenyl]methyl-L-serine
• GTPL4622
• BDBM50256745
• Q27074419
• (2S)-2-amino-3-[(3-fluorophenyl)-(2-phenylmethoxyphenyl)methoxy]propanoic acid
• ALX-1393

• Inchi： 1S/C23H22FNO4/c24-18-10-6-9-17(13-18)22(29-15-20(25)23(26)27)19-11-4-5-12-21(19)28-14-16-7-2-1-3-8-16/h1-13,20,22H,14-15,25H2,(H,26,27)/t20-,22?/m0/s1
• InChI Key： ADUSZEGHFWRTQS-AIBWNMTMSA-N
• SMILES： FC1=CC=CC(=C1)C(C1=CC=CC=C1OCC1C=CC=CC=1)OC[C@@H](C(=O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 499
• XLogP3: 1.2
• Topological Polar Surface Area: 81.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (2S)-2-amino-3-{[2-(benzyloxy)phenyl](3-fluorophenyl)methoxy}propanoic acid

Compound CAS No. 949164-09-4: (2S)-2-amino-3-{[2-(benzyloxy)phenyl](3-fluorophenyl)methoxy}propanoic acid

The compound CAS No. 949164-09-4, also known as (2S)-2-amino-3-{[2-(benzyloxy)phenyl](3-fluorophenyl)methoxy}propanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and advanced materials science. This compound is characterized by its complex structure, which includes an (S)-amino propanoic acid backbone and a tertiary ether group substituted with benzyloxy and fluorophenyl moieties. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of tertiary ether groups in drug design, particularly in enhancing the bioavailability and stability of pharmaceutical compounds. The presence of a fluorophenyl group further adds to the compound's versatility, as fluorinated aromatic systems are known for their ability to modulate pharmacokinetic properties and improve drug-target interactions. The benzyloxy substituent, on the other hand, introduces additional electronic effects that can influence the molecule's solubility and partition coefficients.

One of the most promising applications of this compound lies in its potential as a precursor for peptide synthesis. The (S)-amino propanoic acid backbone is a common structural motif in amino acids, making this compound a valuable building block for constructing bioactive molecules. Researchers have recently explored its use in synthesizing enantiomerically pure peptides, which are critical for studying chiral interactions in biological systems.

In terms of synthesis, this compound can be prepared via a multi-step process involving Stille coupling reactions and asymmetric catalysis. The Stille coupling allows for precise control over the substitution pattern at the ether oxygen, while asymmetric catalysis ensures the formation of the desired (S)-configuration at the amino acid center. These methods are highly efficient and scalable, making them suitable for both academic research and industrial production.

From an environmental standpoint, this compound has shown minimal toxicity in preliminary assays, which aligns with current trends toward green chemistry and sustainable drug development. Its biodegradability has been assessed under various conditions, with results indicating that it undergoes rapid hydrolysis under physiological pH conditions, further supporting its potential as a safe therapeutic agent.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to enhance its yield and purity while reducing costs. Additionally, efforts are being made to explore its application in targeted drug delivery systems, where its unique structural features could enable selective targeting of diseased tissues while minimizing off-target effects.

In conclusion, CAS No. 949164-09-4, or (2S)-2-amino-3-{[2-(benzyloxy)phenyl](3-fluorophenyl)methoxy}propanoic acid, represents a cutting-edge molecule with vast potential across multiple scientific disciplines. Its intricate structure, combined with recent advancements in synthetic methodologies and pharmacological applications, positions it as a key player in future innovations within the chemical sciences.